6-T-5'-GMP disodium

• Molecular Formula: C10H12N5Na2O7PS
• Molecular Weight: 423.25 g/mol
• InChI: InChI=1S/C10H14N5O7PS.2Na/c11-10-13-7-4(8(24)14-10)12-2-15(7)9-6(17)5(16)3(22-9)1-21-23(18,19)20;;/h2-3,5-6,9,16-17H,1H2,(H2,18,19,20)(H3,11,13,14,24);;/q;2*+1/p-2/t3-,5?,6+,9-;;/m1../s1
• InChIKey: JLCOFDYIRHRQLK-HBEPAMIFSA-L

6-T-5′-GMP Disodium: Chemical Identity and Pharmacology

6-T-5'-GMP disodium (6-Thioguanosine-5'-monophosphate disodium; CAS: 74686-78-5) is a synthetic purine nucleotide analog of guanosine-5'-monophosphate (5'-GMP) and represents the primary, biologically active metabolite of the immunosuppressive prodrug azathioprine . As a sodium salt, it is formulated to enhance aqueous solubility, thereby improving its handling and utility in both in vitro and in vivo experimental models . This compound exists at the critical junction of thiopurine activation pathways, serving as the direct substrate for further phosphorylation into the cytotoxic thioguanosine triphosphate (TGTP) species .

Selection Logic Obligate metabolite of azathioprine and 6-thioguanine for target-engagement studies

Method Compatibility Direct aqueous solubility supports buffer-based enzymatic and cell-based assays Disodium salt form

Enzyme Target Context Pure competitive inhibitor of guanylate kinase; potent GMP reductase ligand

Resistance Model Fit HGPRT-independent tool for probing thiopurine resistance in low-expression cell lines

Why 6-T-5′-GMP Disodium Cannot Be Replaced

The substitution of 6-T-5'-GMP disodium with structurally related analogs (e.g., 6-thioguanine (6-TG) nucleobase, 6-thioinosine monophosphate (T-IMP), or 6-selenoguanosine monophosphate) is scientifically unjustifiable due to fundamental differences in their metabolic entry points, biochemical fates, and cellular pharmacology. Unlike the upstream prodrug 6-TG, which requires the rate-limiting salvage pathway enzyme HGPRT for its initial conversion [1], 6-T-5'-GMP is already the phosphorylated product, allowing for bypass of this potential resistance mechanism [2]. Furthermore, compared to the ribonucleoside 6-thioguanosine, which exhibits limited cellular penetration and activity [3], the disodium salt of the monophosphate provides a well-defined, soluble starting material for investigating downstream nucleotide kinase activity and the direct formation of the cytotoxic TGTP [1].

1

6-Thio-IMP is not a potency-equivalent substitute

Divergent enzyme inhibition profiles, particularly at GMP reductase and guanylate kinase, mean assay-response context may shift significantly if 6-thio-IMP replaces 6-thio-GMP.

2

Endogenous 5′-GMP lacks thiopurine-specific enzyme interactions

The C6 thione substitution alters binding-face electronics; substrate inhibition at 5′-nucleotidase and competitive inhibition at guanylate kinase are absent in natural GMP, so pathway-response endpoints may differ.

3

Free acid or alternative salts require formulation re-validation

The defined disodium stoichiometry ensures direct aqueous solubility; substitution with the free acid or non-stoichiometric salts may alter molarity calculations and introduce co-solvent artifacts in biological assays.

• [1] Slégerová, M., et al. (2022). 6-Thioguanosine Monophosphate Prodrugs Display Enhanced Performance against Thiopurine-Resistant Leukemia and Breast Cancer Cells. Journal of Medicinal Chemistry, 65(22), 15165–15173. View Source
• [2] Slégerová, M., et al. (2022). 6-Thioguanosine Monophosphate Prodrugs Display Enhanced Performance against Thiopurine-Resistant Leukemia and Breast Cancer Cells. Journal of Medicinal Chemistry, 65(22), 15165–15173. View Source
• [3] Schwartz, E. L., et al. Characterization of the metabolic forms of 6-thioguanine responsible for cytotoxicity and induction of differentiation of HL-60 acute promyelocytic leukemia cells. (Study referenced in Scilit). View Source

6-T-5′-GMP Disodium: Comparative Evidence vs. Analogs

GMP Reductase Inhibition: 6-Thio-GMP vs. 6-Thio-IMP

6-Thioguanosine monophosphate (6sGMP) prodrugs exhibit superior antiproliferative activity compared to the parent drug 6-thioguanine (6-TG) in cancer cells with intrinsic or acquired resistance. The prodrug strategy, which delivers 6sGMP directly into the cell, bypasses the HGPRT-dependent activation step required for 6-TG, a common mechanism of thiopurine resistance [1]. The median half-maximal inhibitory concentration (IC50) of the lead cycloSaligenyl-6sGMP prodrug was >10-fold lower than that of 6-TG in HGPRT-deficient leukemia cells [1].

GMP Reductase Inhibition

Cross-study comparable

~36-fold

lower concentration for 6-Thio-GMP vs 6-Thio-IMP

9 µM

6-Thio-GMP (81% inhib.)

320 µM

6-Thio-IMP (75% inhib.)

Supports selection of 6-Thio-GMP for potent GMP reductase engagement studies.

Data compiled in BRENDA; differing incubation times (30 vs 15 min) noted.

Evidence Dimension	Antiproliferative Potency (IC50)
Target Compound Data	IC50 = 0.35 µM (cycloSaligenyl-6sGMP prodrug in HGPRT-deficient Jurkat T-ALL cells)
Comparator Or Baseline	6-Thioguanine (6-TG): IC50 > 5 µM (in HGPRT-deficient Jurkat T-ALL cells)
Quantified Difference	>14-fold lower IC50 (greater potency)
Conditions	Jurkat T-ALL (acute lymphoblastic leukemia) cells deficient in hypoxanthine-guanine phosphoribosyltransferase (HGPRT), a key enzyme for thiopurine activation.

Why This Matters

This evidence directly supports the selection of 6-T-5'-GMP as a research tool for investigating thiopurine resistance mechanisms and validating therapeutic strategies aimed at overcoming HGPRT deficiency.

• [1] Slégerová, M., et al. (2022). 6-Thioguanosine Monophosphate Prodrugs Display Enhanced Performance against Thiopurine-Resistant Leukemia and Breast Cancer Cells. Journal of Medicinal Chemistry, 65(22), 15165–15173. View Source

Guanylate Kinase: Competitive Inhibitor, Zero Substrate Activity

The cellular conversion of 6-TG to its active metabolites is contingent upon the salvage pathway enzyme HGPRT, a step that can be rate-limiting or non-functional in resistant cells. In contrast, 6-T-5'-GMP is the product of this initial reaction, allowing it to circumvent this enzymatic bottleneck [1]. This is a class-level inference drawn from the established biochemical pathway. The prodrug study further demonstrates that in cells expressing HGPRT, both 6-TG and the 6sGMP prodrug generate comparable levels of the final active metabolite, 6sGTP, as measured by the TUC-seq DUAL assay [2]. However, the critical differentiation is the prodrug's ability to maintain this activity in the absence of HGPRT, whereas 6-TG fails completely [2].

Guanylate Kinase: Inhibitor vs. Substrate

Head-to-head

Ki = 68 µM

Pure competitive inhibitor; zero substrate activity detected (

6-ThioGMP

Ki 68 µM

6-SeGMP

Ki 95 µM

Provides defined inhibitor binding without alternative substrate turnover for GMP phosphorylation blockade.

Rat liver enzyme, pI 4.9 peak. Human erythrocyte data reports weak substrate activity, indicating source-dependent classification.

Evidence Dimension	Intracellular Conversion to Active 6sGTP (in HGPRT-deficient cells)
Target Compound Data	Formation of 6sGTP confirmed via TUC-seq DUAL (from cycloSaligenyl-6sGMP prodrug)
Comparator Or Baseline	6-Thioguanine (6-TG): No detectable conversion to 6sGTP
Quantified Difference	Qualitative difference: Conversion detected vs. Not detected.
Conditions	HGPRT-deficient Jurkat T-ALL leukemia cells; TUC-seq DUAL assay measuring 6-thio-guanosine incorporation into RNA as a proxy for 6sGTP formation.

Why This Matters

For researchers modeling drug resistance, 6-T-5'-GMP is an essential tool to distinguish between drug uptake/efflux issues and HGPRT-specific metabolic defects.

• [1] Elgemeie, G. H. (2003). Thioguanine, mercaptopurine: their analogs and nucleosides as antimetabolites. Current Pharmaceutical Design, 9(31), 2627–2642. View Source
• [2] Slégerová, M., et al. (2022). 6-Thioguanosine Monophosphate Prodrugs Display Enhanced Performance against Thiopurine-Resistant Leukemia and Breast Cancer Cells. Journal of Medicinal Chemistry, 65(22), 15165–15173. View Source

HGPRT Resistance Bypass with 6sGMP Prodrugs

The disodium salt formulation of 6-T-5'-GMP is specifically chosen to address the inherently low aqueous solubility of its free acid counterpart and related thiopurine nucleosides. While precise solubility values (e.g., in mg/mL) are not publicly reported in a head-to-head format, it is a well-established principle in nucleotide chemistry that sodium salt forms of monophosphates exhibit significantly higher water solubility compared to their free acid or nucleoside precursors . This property is confirmed by the intended use of 6-T-5'-GMP disodium in aqueous buffers for biological assays and in vivo formulation calculators, in contrast to the parent nucleoside 6-thioguanosine which is characterized by poor water solubility and limited cellular penetration [1]. The material is stable for shipping at ambient temperature, reducing logistical complexity .

HGPRT Resistance Bypass

Head-to-head

>285-fold

improvement in effective concentration

3.5 µM

(AB)₃-6sGMP EC₅₀

nd / 1 mM

6-TG (40% resistant)

Demonstrates prodrug concept for HGPRT-independent delivery; calibrates cell-model endpoint response.

SK-BR-3 breast cancer cells; 48 h treatment; CellTiter-Glo 2.0 assay.

Evidence Dimension	Aqueous Solubility and Handling
Target Compound Data	Formulated as a disodium salt for enhanced water solubility; stable for shipping at room temperature.
Comparator Or Baseline	6-Thioguanosine (free nucleoside): Poor aqueous solubility, limited cellular activity.
Quantified Difference	Qualitative improvement: Readily soluble for assay preparation vs. Poor solubility requiring organic co-solvents.
Conditions	Standard laboratory conditions for preparing aqueous stock solutions.

Why This Matters

This directly impacts procurement and experimental workflow by minimizing the need for complex solubilization protocols (e.g., DMSO or heating), ensuring more reproducible and convenient preparation of assay-ready solutions.

• [1] Schwartz, E. L., et al. Characterization of the metabolic forms of 6-thioguanine responsible for cytotoxicity and induction of differentiation of HL-60 acute promyelocytic leukemia cells. (Study referenced in Scilit). View Source

5′-Nucleotidase: Substrate Inhibition by 6-Thio-GMP

A fast and reliable two-step method has been established for the chemical synthesis of 6-thioguanosine 5'-monophosphate, which includes purification by anion-exchange chromatography and rigorous identification by reversed-phase/ion-pair HPLC and enzymatic peak-shifting assays [1]. This foundational work ensures that well-characterized, high-purity material can be produced and verified, which is a prerequisite for reproducible quantitative research. The method provides a benchmark for purity assessment, contrasting with less-defined preparations of related nucleotides. Furthermore, predicted analytical spectra (LC-MS/MS, GC-MS, 1H NMR) are available for reference, facilitating in-house verification of compound identity and purity [2].

5′-Nucleotidase Kinetics

Class-level inference

Substrate inhibition

present for 6-Thio-GMP and 6-Thio-IMP

6-Thio-GMP

Auto-inhibitory at high conc.

Natural GMP

No substrate inhibition

Requires non-linear clearance models; natural substrate kinetics cannot be substituted for catabolism studies.

Human pMNC lysates; reported association with thiopurine toxicity endpoint context in ALL patients.

Evidence Dimension	Availability of Validated Analytical Methods
Target Compound Data	Established synthesis with HPLC and enzymatic assay validation.
Comparator Or Baseline	Unspecified or less-characterized thiopurine nucleotide preparations.
Quantified Difference	Qualitative advantage: Proven methodology for identity and purity verification.
Conditions	Chemical synthesis from 6-thioguanosine ribonucleoside; purification on DEAE-Sephadex; analysis by RP-HPLC and enzymatic peak-shift.

Why This Matters

Procuring a compound with established analytical benchmarks reduces the risk of experimental variability due to unidentified impurities, ensuring that research results are attributable to the compound's intrinsic activity.

• [1] Breter, H.-J., & Zahn, R. K. (1990). The quantitative determination of metabolites of 6-mercaptopurine in biological materials. VII. Chemical synthesis by phosphorylation of 6-thioguanosine 5′-monophosphate, 5′-diphosphate and 5′-triphosphate, and their purification and identification by reversed-phase/ion-pair high-performance liquid chromatography and by various enzymatic assays. Biochimica et Biophysica Acta (BBA) - General Subjects, 1033(3), 265-273. View Source
• [2] Human Metabolome Database (HMDB). (n.d.). HMDB0060415: 6-Thioguanosine monophosphate. View Source

6-T-5′-GMP Disodium: Key Research Applications

GMP Reductase Inhibition in Purine Salvage Studies

Use 6-T-5'-GMP disodium as the critical tool compound to dissect the contribution of HGPRT deficiency to thiopurine resistance. By comparing cellular responses to this monophosphate nucleotide versus the upstream prodrug 6-TG, researchers can definitively attribute any differential activity to the initial phosphorylation step, thereby validating HGPRT as a resistance biomarker or therapeutic target [1].

Guanylate Kinase Inhibition Without Substrate Turnover

Employ the water-soluble disodium salt as a substrate in kinase assays to study the conversion of 6-T-5'-GMP to its active di- and tri-phosphate forms (6-TGDP and 6-TGTP). The compound's formulation allows for direct addition to cell culture media or biochemical reaction buffers, facilitating precise kinetic studies of the enzymes responsible for generating the cytotoxic TGTP pool without interference from the rate-limiting HGPRT step [2].

Bypassing HGPRT-Mediated Resistance in Cancer Cells

Utilize 6-T-5'-GMP as a reference standard and a key intermediate in the development of advanced prodrugs (e.g., cycloSaligenyl or acyloxybenzyl derivatives) designed to overcome thiopurine resistance in leukemia and solid tumors. The established synthetic and analytical methods for 6-T-5'-GMP provide a robust foundation for scaling up and quality-controlling novel therapeutic candidates [1].

Application

Selection Property

Validation Focus

GMP Reductase Inhibition Studies

Potent, concentration-defined enzyme engagement

Assay potency context and incubation-time review

Guanylate Kinase Blockade Protocols

Pure competitive inhibitor without substrate turnover

Enzyme-source-dependent classification review

HGPRT-Independent Resistance Models

Cell-permeable prodrug of 6-thio-GMP monophosphate

Cell-model endpoint response and resistance-population monitoring

Thiopurine Catabolism Modeling

Substrate inhibition kinetics at 5′-nucleotidase

Non-linear clearance model validation and toxicity endpoint context

• [1] Slégerová, M., et al. (2022). 6-Thioguanosine Monophosphate Prodrugs Display Enhanced Performance against Thiopurine-Resistant Leukemia and Breast Cancer Cells. Journal of Medicinal Chemistry, 65(22), 15165–15173. View Source
• [2] Breter, H.-J., & Zahn, R. K. (1990). The quantitative determination of metabolites of 6-mercaptopurine in biological materials. VII. Chemical synthesis by phosphorylation of 6-thioguanosine 5′-monophosphate, 5′-diphosphate and 5′-triphosphate, and their purification and identification by reversed-phase/ion-pair high-performance liquid chromatography and by various enzymatic assays. Biochimica et Biophysica Acta (BBA) - General Subjects, 1033(3), 265-273. View Source